
Molecular structure and formula of Barium
dichromate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Cat. No.: B084721 Get Quote

An In-depth Technical Guide to the Molecular Structure and Formula of Barium Dichromate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

properties, and synthesis of barium dichromate. The information is curated for researchers,

scientists, and professionals in drug development who require detailed chemical and physical

data.

Molecular Structure and Formula
Barium dichromate is an inorganic compound with the chemical formula BaCr₂O₇.[1][2][3] Its

IUPAC name is barium(2+);oxido-(oxido(dioxo)chromio)oxy-dioxochromium.[2] The molecule

consists of a barium cation (Ba²⁺) and a dichromate anion (Cr₂O₇²⁻).

The dichromate anion's structure is characterized by two tetrahedral chromium(VI) oxide units,

CrO₄, linked by a shared oxygen atom. Barium dichromate can also crystallize as a dihydrate,

with the formula BaCr₂O₇·2H₂O. This hydrated form is reported to have a monoclinic crystal

structure.

Quantitative Data
The following table summarizes the key quantitative properties of barium dichromate. For

comparative purposes, data for the related compound, barium chromate (BaCrO₄), is also
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included, as some physical properties for barium dichromate are not readily available.

Property
Barium Dichromate
(BaCr₂O₇)

Barium Chromate (BaCrO₄)

Molecular Formula BaCr₂O₇ BaCrO₄

Molecular Weight 353.31 g/mol [2] 253.37 g/mol

Appearance
Brownish-red needles or

crystalline masses[3]
Yellow solid

Density Not available 4.498 g/cm³ at 20 °C

Melting Point Not available Decomposes at 210–1,380 °C

Solubility in Water Decomposed by water 0.0002775 g/100 mL at 20 °C

Solubility in other solvents Soluble in acids[3] Soluble in strong acids

CAS Number 13477-01-5[2][3] 10294-40-3

Experimental Protocols
Detailed methodologies for the synthesis and analysis of barium compounds are presented

below.

Synthesis of Barium Dichromate from Barium Salt and
Dichromate Salt
This common method relies on the precipitation reaction between a soluble barium salt and a

soluble dichromate salt in an acidic medium.

Materials:

Barium chloride (BaCl₂) or Barium nitrate (Ba(NO₃)₂)

Potassium dichromate (K₂Cr₂O₇) or Sodium dichromate (Na₂Cr₂O₇)

Dilute Hydrochloric Acid (HCl) or Acetic Acid
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Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Prepare separate aqueous solutions of the barium salt and the dichromate salt.

Acidify the barium salt solution by adding the dilute acid. This is crucial as the chromate-

dichromate equilibrium favors the formation of dichromate ions (Cr₂O₇²⁻) in acidic conditions.

Slowly add the dichromate salt solution to the acidified barium salt solution while stirring

continuously.

A brownish-red precipitate of barium dichromate will form.

Continue stirring for a period to ensure complete precipitation.

Collect the precipitate by filtration.

Wash the precipitate with distilled water to remove any soluble impurities.

Dry the collected barium dichromate in an oven at a controlled temperature (around 100°C)

to remove water. The dihydrate loses its water of crystallization at approximately this

temperature.

Synthesis from Barium Chromate and Chromic Acid
Barium dichromate can also be synthesized by leveraging the acid-driven conversion of

chromate to dichromate.

Materials:
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Barium chromate (BaCrO₄)

Hot, concentrated chromic acid (H₂CrO₄)

Beakers

Heating apparatus

Stirring rod

Filtration apparatus

Crystallizing dish

Procedure:

Dissolve barium chromate in hot, concentrated chromic acid. The acidic environment

converts the chromate ions to dichromate ions.

Once the barium chromate is fully dissolved, cool the solution slowly.

As the solution cools, the solubility of barium dichromate decreases, leading to its

precipitation out of the solution.

Collect the precipitated crystals by filtration.

Wash the crystals with a small amount of cold distilled water.

Dry the crystals to obtain pure barium dichromate.

Gravimetric Estimation of Barium as Barium Chromate
This protocol details the gravimetric analysis of barium ions by precipitating them as barium

chromate. The same principles apply to other gravimetric methods for barium.[4]

Principle: Barium ions (Ba²⁺) are precipitated from a solution as insoluble barium chromate

(BaCrO₄) by adding potassium chromate (K₂Cr₂O₄) in an acetic acid medium. The precipitate is

then filtered, washed, dried, and weighed. The mass of barium in the original sample can be

calculated from the mass of the BaCrO₄ precipitate.[4]
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Materials:

Barium chloride solution (unknown concentration)

Potassium chromate solution (4%)

Dilute acetic acid (2N)

Distilled water

Beakers (400 mL)

Pipette (20 mL)

Standard flask (100 mL)

Sintered glass crucible (G4)

Hot air oven

Desiccator

Analytical balance

Procedure:

Make up the provided barium chloride solution to 100 mL in a standard flask.

Pipette 20 mL of this solution into a 400 mL beaker.

Add 10 mL of 2N dilute acetic acid.

Dilute the solution to approximately 150 mL with distilled water and heat it to boiling.

To the hot solution, slowly add 15 mL of 4% potassium chromate solution with constant

stirring.

Digest the resulting precipitate by keeping the solution hot for about 15 minutes, allowing the

precipitate to settle. The supernatant liquid should be yellow.
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Test for complete precipitation by adding a few drops of potassium chromate solution to the

supernatant. No further precipitation should be observed.

Filter the precipitate through a pre-weighed sintered glass crucible (G4).

Wash the precipitate with hot water until it is free of chloride ions.

Dry the crucible with the precipitate in a hot air oven at 120°C for about 2 hours.

Cool the crucible in a desiccator and weigh it.

Repeat the process of drying and weighing until a constant weight is obtained.[4]

Visualizations
The following diagram illustrates the chemical pathway for the synthesis of barium dichromate
from barium chromate, emphasizing the crucial role of the acid-catalyzed chromate-dichromate

equilibrium.

Caption: Synthesis of Barium Dichromate via Chromate-Dichromate Equilibrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084721#molecular-structure-and-formula-of-barium-
dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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